Cas no 2018-71-5 (N,N-Dimethyl-2-nitrobenzamide)

• Product Name: N,N-Dimethyl-2-nitrobenzamide
• CAS No: 2018-71-5
• MF: C₉H₁₀N₂O₃
• MW: 194.187302112579
• MDL: MFCD01211887
• CID: 1391147
• PubChem ID: 3261775
• Update Time: 2025-05-22

N,N-Dimethyl-2-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N,N-dimethyl-2-nitro-
• N,N-dimethyl-2-nitrobenzamide
• DTXSID00390771
• NN-DIMETHYL-2-NITROBENZAMIDE
• CAA01871
• MFCD01211887
• 2018-71-5
• ALBB-024167
• KPQZUMNGHBYUOI-UHFFFAOYSA-N
• STK696153
• AKOS002304550
• LS-07801
• SCHEMBL7761933
• CS-0315069
• N,N-Dimethyl-2-nitrobenzamide

• MDL： MFCD01211887
• Inchi： 1S/C9H10N2O3/c1-10(2)9(12)7-5-3-4-6-8(7)11(13)14/h3-6H,1-2H3
• InChI Key： KPQZUMNGHBYUOI-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1[N+](=O)[O-])N(C)C

Computed Properties

• Exact Mass: 194.0692
• Monoisotopic Mass: 194.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66.1Ų

Experimental Properties

• PSA: 63.45

Additional information on N,N-Dimethyl-2-nitrobenzamide

N,N-Dimethyl-2-Nitrobenzamide: A Comprehensive Overview

N,N-Dimethyl-2-nitrobenzamide (CAS No. 2018-71-5) is a versatile organic compound that has garnered significant attention in various scientific and industrial applications. This compound, often abbreviated as DMNB, belongs to the class of amides and is characterized by its unique chemical structure, which includes a nitro group attached to a benzene ring and two methyl groups on the nitrogen atom. The combination of these functional groups imparts distinctive chemical properties, making it a valuable compound in fields such as pharmaceuticals, agrochemicals, and materials science.

The synthesis of N,N-Dimethyl-2-nitrobenzamide typically involves the reaction of 2-nitrobenzoic acid with dimethylamine under specific conditions. Recent advancements in synthetic methodologies have focused on improving the efficiency and sustainability of this process. For instance, researchers have explored the use of catalytic systems and green chemistry principles to minimize waste and reduce environmental impact. These developments highlight the growing emphasis on eco-friendly practices in chemical manufacturing.

N,N-Dimethyl-2-nitrobenzamide exhibits a range of physical and chemical properties that make it suitable for various applications. It is a crystalline solid with a melting point of approximately 135°C and is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. Its stability under different conditions has been extensively studied, with recent research focusing on its behavior under thermal and photochemical stimuli. These studies have revealed that the compound is relatively stable under normal storage conditions but can undergo decomposition under harsh conditions.

The applications of N,N-Dimethyl-2-nitrobenzamide are diverse and continually expanding. In the pharmaceutical industry, it serves as an intermediate in the synthesis of bioactive compounds, including antibiotics and anti-inflammatory agents. Its role as an intermediate is particularly significant due to its ability to facilitate key transformations in organic synthesis. For example, recent studies have demonstrated its utility in the construction of complex molecular frameworks through nucleophilic aromatic substitution reactions.

In the agrochemical sector, N,N-Dimethyl-2-nitrobenzamide finds application as a precursor for herbicides and fungicides. Its ability to act as an electron-deficient aromatic system makes it an ideal candidate for such purposes. Researchers have also explored its potential as a building block for novel agrochemicals with enhanced efficacy and reduced environmental toxicity.

The environmental impact of N,N-Dimethyl-2-nitrobenzamide has been a topic of interest in recent years. Studies have shown that it undergoes biodegradation under aerobic conditions, with microbial communities playing a crucial role in its breakdown. However, concerns about its persistence in certain environments have led to stricter regulations on its use and disposal. Efforts are underway to develop more sustainable alternatives that retain its beneficial properties while minimizing ecological risks.

In conclusion, N,N-Dimethyl-2-nitrobenzamide (CAS No. 2018-71-5) is a multifaceted compound with significant potential across various industries. Its unique chemical properties, coupled with ongoing advancements in synthesis and application techniques, ensure its continued relevance in scientific research and industrial processes. As researchers delve deeper into its capabilities, new opportunities for innovation are expected to emerge, further solidifying its position as an essential compound in modern chemistry.